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Compound of Interest

Compound Name: 1-Azido-3-iodobenzene

CAS No.: 54467-96-8

Cat. No.: B1523093

Get Quote

Bifunctional Molecular Probes in Chemical Biology and Drug Discovery

Executive Summary
1-Azido-3-iodobenzene (CAS: 54467-96-8), also known as

-iodoazidobenzene, serves as a high-value heterobifunctional linker in proteomic profiling and
medicinal chemistry. Its utility is derived from its orthogonal reactivity: the azide moiety
functions as a bioorthogonal handle (via Click chemistry) or a photoaffinity label (via nitrene
generation), while the aryl iodide provides a site for cross-coupling (Suzuki-Miyaura,
Sonogashira) or radioiodination (

I). This guide details the physiochemical profile, synthesis, and safety protocols required to
utilize this compound effectively in high-stakes research environments.

Part 1: Chemical Identity & Physiochemical Profile
The physical properties of 1-azido-3-iodobenzene are dominated by the heavy iodine atom

and the energetic azide group. Unlike standard reagents, its handling requires an

understanding of its potential for explosive decomposition and photolytic instability.

Table 1: Physiochemical Specifications[1]
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Property Value / Description Notes

CAS Number 54467-96-8 Primary identifier.

Molecular Formula

Molecular Weight 245.02 g/mol
High MW due to Iodine (126.9

amu).

Appearance Yellow to orange oil
Darkens upon oxidation or

photolysis.

Density ~1.6 - 1.8 g/mL (Predicted)
Significantly denser than water

due to Iodine.

Boiling Point DO NOT DISTILL

Theoretical BP >200°C;

Decomposes/Explodes

>100°C.

Solubility DCM, Chloroform, DMSO Insoluble in water.

Diagnostic IR

Strong antisymmetric azide

stretch (

).

Characterization Logic (Self-Validation)
Infrared Spectroscopy (IR): The most reliable immediate validation of synthesis is the

appearance of a strong, distinct peak at

. Absence of this peak indicates failed azidation; presence of broad peaks >3300 cm

indicates unreacted aniline.

NMR Stability: The compound must be stored in the dark. In

-NMR, the protons ortho to the iodine and azide groups will show distinct splitting patterns
characteristic of meta-substitution (singlet-like appearance for the proton between I and

).
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Part 2: Synthesis & Purification Protocol
Objective: Synthesis of 1-azido-3-iodobenzene from 3-iodoaniline via diazotization. Safety

Pre-requisite: Perform behind a blast shield. Use plastic spatulas (avoid metal-azide contact).

Work under red light or low light to prevent photolysis.

Reagents
Precursor: 3-Iodoaniline (1.0 eq)

Diazotization: Sodium Nitrite (

, 1.2 eq), HCl (6M) or

.

Azidation: Sodium Azide (

, 1.5 eq).

Solvent: Water (reaction), Ethyl Acetate (extraction).

Step-by-Step Methodology
Amine Activation:

Dissolve 3-iodoaniline in 6M HCl at

in a round-bottom flask.

Mechanistic Insight: Acidification protonates the amine, solubilizing it and preparing it for

nitrosation. The temperature must remain

to prevent the unstable diazonium intermediate from decomposing into a phenol.

Diazotization (The Critical Step):

Add aqueous

dropwise, maintaining internal temp
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.

Validation: Use starch-iodide paper.[2] An instant blue-black color confirms excess nitrous

acid (indicating complete conversion of amine).

Reaction:

Azidation (Nucleophilic Substitution):

Add aqueous

dropwise to the diazonium salt solution. Caution: Vigorous evolution of

gas will occur.

Mechanistic Insight: The azide ion (

) attacks the diazonium electrophile. This is an

-like substitution where

is the leaving group.

Stir for 1-2 hours at

, then allow to warm to room temperature.

Workup & Purification (The Safety Filter):

Extract with Ethyl Acetate (

). Wash organics with saturated

and brine.

Dry over

and concentrate in vacuo at room temperature. Do not heat the water bath >30°C.

Purification: Silica gel column chromatography (Hexanes/EtOAc).

CRITICAL: Do NOT attempt vacuum distillation. Aryl azides can detonate upon heating.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB0700740_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 3: Applications & Mechanism (The "Why")
1-Azido-3-iodobenzene acts as a "switchable" probe. The iodine allows for initial attachment

to a drug scaffold (via Pd-catalyzed coupling), and the azide serves as the dormant warhead

for target identification.

Workflow Visualization
The following diagram illustrates the orthogonal reactivity pathways:

1-Azido-3-iodobenzene Pd-Catalysis
(Suzuki/Sonogashira)

 Step 1: Functionalization Drug-Linker Conjugate
(Azide Intact)

CuAAC / SPAAC
(Click Chemistry) Option A: Tagging

UV Irradiation
(300-360 nm)

 Option B: Crosslinking

Stable Triazole Adduct
(Imaging/Pull-down)

Singlet Nitrene
(Highly Reactive)

C-H Insertion
(Covalent Protein Tag)

 Fast (<1 ns)

Click to download full resolution via product page

Figure 1: Orthogonal reaction pathways for 1-Azido-3-iodobenzene. The iodine atom

facilitates scaffold attachment, while the azide enables either 'Click' conjugation or photo-

activated protein crosslinking.

1. Photoaffinity Labeling (PAL)
Upon irradiation (typically UV-B, ~300 nm), the aryl azide extrudes

to form a singlet aryl nitrene.[3]

Mechanism: The electron-deficient nitrene inserts into nearby

or

bonds of the target protein.

Advantage: The iodine substituent exerts a "heavy atom effect," which can facilitate

intersystem crossing to the triplet nitrene, potentially altering insertion selectivity, though the

primary utility of the iodine here is often for radioactive tracking (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1523093/docs?utm_src=pdf-body#technical-monograph-1-azido-3-iodobenzene
https://www.benchchem.com/product/b1523093/docs?utm_src=pdf-body-img#technical-monograph-1-azido-3-iodobenzene
https://www.benchchem.com/product/b1523093/docs?utm_src=pdf-body#technical-monograph-1-azido-3-iodobenzene
https://www.mdpi.com/1420-3049/18/9/10425
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


I).

2. Bioorthogonal Click Chemistry
The azide is stable at physiological pH. It reacts specifically with alkynes (Cu-catalyzed or

strain-promoted) to form 1,2,3-triazoles.

Application: Used to attach fluorophores or biotin tags to the molecule after it has bound to

its biological target (post-lysis).

Part 4: Stability & Safety (Self-Validating Systems)
Working with azides requires a "defense-in-depth" safety strategy.

The C/N Ratio Rule:

General Safety Rule:

.

For

: Carbon (6) / Nitrogen (3) = 2.

Verdict: This compound is energy-rich and potentially explosive. The high mass of Iodine

improves stability relative to lower MW azides, but it must still be treated as an explosive

hazard.

Storage Validation:

Store at

in amber vials.

Check: If the liquid turns from yellow to dark brown/black, decomposition (formation of azo

compounds or polymers) has occurred. Discard via chemical waste protocols (do not

concentrate).

Chemical Incompatibility:
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Avoid contact with strong acids (forms

, highly toxic/explosive gas).

Avoid transition metals in the absence of ligands (forms metal azides).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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